Cas no 103797-85-9 (2-acetamido-2-(1H-indol-3-yl)acetic acid)

• Product Name: 2-acetamido-2-(1H-indol-3-yl)acetic acid
• CAS No: 103797-85-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD01456548
• CID: 5685675
• PubChem ID: 83539001
• Update Time: 2023-11-24

2-acetamido-2-(1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-2-(1H-indol-3-yl)acetic acid
• 103797-85-9
• EN300-23818732
• 2-(1H-Indole-3-yl)-N-acetylglycine

• MDL： MFCD01456548
• Inchi： 1S/C12H12N2O3/c1-7(15)14-11(12(16)17)9-6-13-10-5-3-2-4-8(9)10/h2-6,11,13H,1H3,(H,14,15)(H,16,17)
• InChI Key： YXKKWZSSVSJAQE-UHFFFAOYSA-N
• SMILES： OC(C(C1=CNC2C=CC=CC1=2)NC(C)=O)=O

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives